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Compound Name: Gold;yttrium

Cat. No.: B15403591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The gold-yttrium (Au-Y) binary system is of significant interest in materials science for its

potential applications in various technological fields. A thorough understanding of its phase

diagram is crucial for the development and optimization of Au-Y based alloys. This guide

provides a comprehensive comparison of experimentally determined data for the Au-Y phase

diagram, focusing on the established intermetallic compounds and invariant reactions. The

information presented herein is compiled from peer-reviewed scientific literature, offering a

valuable resource for researchers in this domain.

Comparison of Au-Y Intermetallic Compounds
Experimental investigations, primarily utilizing Differential Thermal Analysis (DTA), X-ray

Diffraction (XRD), optical microscopy, and Electron Probe Microanalysis (EPMA), have

identified several stable intermetallic compounds in the gold-yttrium system. The

crystallographic data for these compounds are summarized in Table 1.
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Compound Pearson Symbol Space Group Prototype

Au₆Y oC28 Cmcm Co₆Hf

Au₅₁Y₁₄ hP65 P6/m Gd₁₄Ag₅₁

Au₃Y oP16 Pnma Cu₃Ti

Au₂Y tI6 I4/mmm MoSi₂

AuY cP2 Pm-3m CsCl (B2)

Au₃Y₂

AuY₂ oP12 Pnma Co₂Si

AuY₃

Note: The crystal structure for Au₃Y₂ and AuY₃ is not definitively established in the reviewed

literature.

There is some discrepancy in the literature regarding the crystal structure of the AuY

compound. While experimental studies have identified it as having the CsCl (B2) type structure,

ab initio calculations suggest that a B33 type structure may be more stable. This highlights an

area for further experimental validation.

Invariant Reactions in the Au-Y System
The Au-Y phase diagram is characterized by a series of invariant reactions, including eutectic

and peritectic transformations. These reactions, which occur at specific temperatures and

compositions, govern the solidification behavior and microstructure of Au-Y alloys. The

experimentally determined data for these reactions are presented in Table 2.
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Reaction Temperature (°C) Composition (at.% Y)

Eutectic: L ↔ (Au) + Au₆Y 810 11.5

Peritectic: L + Au₆Y ↔ Au₅₁Y₁₄ 890 ~13

Peritectic: L + Au₅₁Y₁₄ ↔ Au₃Y 1080 ~22

Peritectic: L + Au₃Y ↔ Au₂Y 1180 ~30

Congruent Melting: L ↔ Au₂Y 1200 33.3

Eutectic: L ↔ Au₂Y + AuY 1150 ~45

Peritectic: L + AuY ↔ Au₃Y₂ 1160 ~55

Peritectic: L + Au₃Y₂ ↔ AuY₂ 1080 ~63

Eutectic: L ↔ AuY₂ + (β-Y) 880 ~78

Eutectoid: (β-Y) ↔ (α-Y) +

AuY₃
750 ~85

Peritectic: L + AuY₂ ↔ AuY₃ 920 ~73

Experimental Protocols
The determination of the Au-Y phase diagram relies on a combination of experimental

techniques to accurately identify phase transitions and compositions.

Sample Preparation
High-purity gold (99.99%) and yttrium (99.9%) are used as starting materials. Alloys of various

compositions are typically prepared by arc melting in an inert atmosphere (e.g., purified argon)

to prevent oxidation. To ensure homogeneity, the alloy buttons are usually melted and re-

solidified multiple times. For subsequent analysis, the samples are often annealed at specific

temperatures for extended periods to achieve equilibrium.

Differential Thermal Analysis (DTA)
DTA is a primary technique for determining the temperatures of phase transitions such as

melting, eutectic, and peritectic reactions.
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Apparatus: A high-temperature differential thermal analyzer is employed.

Sample Encapsulation: Samples are placed in inert crucibles (e.g., molybdenum or tantalum)

to prevent reactions with the container at high temperatures.

Heating/Cooling Rates: Controlled heating and cooling rates, typically in the range of 5-20

K/min, are used to record the thermal events.

Atmosphere: The analysis is conducted under a continuous flow of purified inert gas (e.g.,

argon or helium).

Calibration: The instrument is calibrated using high-purity metal standards with known

melting points. The onset and peak temperatures of the endothermic and exothermic events

on the DTA curves correspond to the phase transformation temperatures.

X-ray Diffraction (XRD)
XRD is essential for identifying the crystal structures of the different phases present in the

alloys at various compositions and temperatures.

Sample Preparation: Samples for XRD are typically in the form of fine powders or polished

bulk specimens.

Instrumentation: A powder X-ray diffractometer with a specific radiation source (e.g., Cu Kα)

is used.

Data Collection: Diffraction patterns are collected over a range of 2θ angles.

Phase Identification: The obtained diffraction patterns are compared with standard

crystallographic databases (e.g., the Powder Diffraction File - PDF) to identify the phases

present. Lattice parameters are refined using appropriate software.

Metallography and Electron Probe Microanalysis (EPMA)
These techniques are used to visualize the microstructure of the alloys and to determine the

chemical composition of the individual phases.
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Sample Preparation: Samples are mounted, ground, and polished to a mirror finish. They

may be etched with a suitable chemical reagent to reveal the microstructure.

Optical and Scanning Electron Microscopy (SEM): These are used to observe the

morphology, size, and distribution of the different phases.

EPMA/Energy Dispersive X-ray Spectroscopy (EDS): These techniques provide quantitative

compositional analysis of the different phases observed in the microstructure, which is

crucial for determining the phase boundaries.

Experimental Workflow
The logical flow of experiments for the validation of a binary phase diagram like Au-Y is

illustrated in the following diagram.
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Experimental workflow for Au-Y phase diagram determination.

This guide provides a consolidated overview of the experimental data and methodologies used

for the validation of the gold-yttrium phase diagram. The presented data and protocols are

essential for any researcher working with or developing Au-Y based materials.

To cite this document: BenchChem. [Experimental Validation of the Gold-Yttrium Phase
Diagram: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15403591#experimental-validation-of-the-gold-
yttrium-phase-diagram]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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